
Application Notes: Fabrication of Zinc-Modified
Nickel Cobalt Selenide Electrodes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nickel selenate

CAS No.: 15060-62-5

Cat. No.: S1511201

Get Quote

Background & Principle Transition metal selenides, particularly mixed metal variants like Nickel Cobalt

Selenide (NCSe2), are promising electrode materials due to their high electrical conductivity and rich redox

activity, which contribute to high specific capacitance and energy density in asymmetric supercapacitors

(supercapatteries) [1]. Incorporating a third metal, such as Zinc, via a "zincronization" process can further

enhance performance by modifying the surface morphology, increasing electrochemically active sites, and

improving structural stability during charge-discharge cycles [1].

Objective To provide a detailed protocol for the hydrothermal synthesis of zinc-modified nickel cobalt

selenide (NCSe2-Z) nanocomposites and their subsequent fabrication into working electrodes for high-

performance asymmetric supercapacitors.

Experimental Protocol

Part 1: Synthesis of Zinc-Modified Nickel Cobalt Selenide

This section outlines the procedure for creating the active electrode material, adapted from recent research

[1].

Materials
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Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)
Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Sodium selenite (Na₂SeO₃·5H₂O)
Hydrazine hydrate (N₂H₄·XH₂O, 50–60%)

Deionized (DI) water
Equipment: Analytical balance, magnetic stirrer with hotplate, autoclave reactor with Teflon liner,

programmable oven, centrifuge, vacuum drying oven.

Step-by-Step Procedure

Precursor Solution Preparation: Dissolve 2 mmol of Ni(NO₃)₂·6H₂O and 2 mmol of Co(NO₃)₂·6H₂O

in 70 mL of DI water under vigorous stirring at room temperature.
Selenium Source Addition: Add 4 mmol of Na₂SeO₃·5H₂O to the above solution and continue

stirring until fully dissolved.
Reduction: Introduce 10 mL of hydrazine hydrate (N₂H₄·XH₂O) dropwise into the mixture. Hydrazine

acts as a reducing agent to facilitate the formation of selenide.
Hydrothermal Reaction:

Transfer the final mixture into a 100 mL Teflon-lined stainless-steel autoclave.
Seal the autoclave and heat it in an oven at 160°C for 12 hours.

After the reaction, allow the autoclave to cool down to room temperature naturally.
Product Collection: The resulting precipitate should be collected by centrifugation, then washed

several times with DI water and ethanol to remove impurities.
Drying: Dry the purified product in a vacuum oven at 60°C for 12 hours to obtain the base Nickel

Cobalt Selenide (NCSe2) powder.
Zinc Modification (Zincronization): To incorporate zinc, repeat steps 1-6 but add a specific molar

mass of Zn(NO₃)₂·6H₂O (e.g., 15%, 30%, or 40% molar ratio relative to the total metal content) to the
initial precursor solution. The optimized material in the study was NCSe2-Z15 [1].

The workflow for the synthesis process is summarized below.
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Part 2: Electrode Fabrication and Cell Assembly
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This section describes how to process the synthesized powder into a working electrode and assemble a test

device [1].

Materials

Synthesized NCSe2 or NCSe2-Z powder
Acetylene Black (conductive additive)

Polyvinylidene Fluoride (PVDF, binder)
N-methyl-2-pyrrolidone (NMP, solvent)

Nickel Foam (current collector)
Equipment: Mortar and pestle or ball mill, doctor blade or coating knife, vacuum drying oven,

hydraulic press.

Procedure

Slurry Preparation: Thoroughly mix the active material (e.g., NCSe2-Z15), acetylene black, and

PVDF binder in a mass ratio of 75:20:5 in an appropriate amount of NMP solvent to form a
homogeneous slurry.

Current Collector Preparation: Cut nickel foam into pieces of desired dimensions (e.g., 1 cm x 2
cm). Clean it with dilute acid (e.g., 1M HCl) and DI water to remove surface oxides, then dry

completely [2].
Slurry Coating: Evenly coat the prepared slurry onto the nickel foam substrate.

Drying and Pressing: Dry the coated electrode at 80°C for 12 hours in a vacuum oven to evaporate
the solvent. Subsequently, compress the electrode under a pressure of ~10 MPa to enhance contact.

Asymmetric Supercapacitor Assembly: Assemble a two-electrode test cell (asymmetric
supercapacitor) in a configuration as shown below.

Asymmetric Supercapacitor Configuration
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Part 3: Performance Evaluation & Characterization

Electrochemical Testing Perform tests in a 2 M KOH aqueous electrolyte [1].

Cyclic Voltammetry (CV): Record CV curves at various scan rates (e.g., 2 to 100 mV s⁻¹) to study

charge storage mechanisms and calculate specific capacity.
Galvanostatic Charge-Discharge (GCD): Perform GCD tests at different current densities (e.g., 1.3

to 10 A g⁻¹) to evaluate specific capacitance, energy density, power density, and cycling stability.
Electrochemical Impedance Spectroscopy (EIS): Measure impedance in the frequency range from

100 kHz to 0.01 Hz to understand the internal resistance and ion diffusion kinetics.

Material Characterization

X-ray Diffraction (XRD): To confirm the crystal structure and phase of the synthesized materials.

Scanning Electron Microscopy (SEM): To analyze the surface morphology and particle size.
X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical

states.

Key Performance Data

The table below summarizes the exceptional electrochemical performance achieved with the optimized zinc-

modified material (NCSe2-Z15) as reported in the study [1].

Parameter Performance Value Test Conditions

Specific Capacity 1520.5 C g⁻¹ Scan rate: 2 mV s⁻¹

Specific Capacity 1030.5 C g⁻¹ Current density: 1.3 A g⁻¹

Capacity Retention 98.5% After 5000 cycles

Coulombic Efficiency 99.5% After 5000 cycles

Energy Density 85.18 W h kg⁻¹ Asymmetric device
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Parameter Performance Value Test Conditions

Power Density 1200 W kg⁻¹ Asymmetric device

Discussion for Researchers

The data indicates that zincronization is a highly effective strategy for enhancing supercapacitor electrodes.

The introduced zinc alters the surface morphology, creating more active sites and facilitating ion diffusion,

which directly translates to higher specific capacity and outstanding cycling stability [1]. This makes NCSe2-

Z composites superior to many monometallic selenides, which often suffer from poor conductivity and

structural instability [1].

For researchers, future work could focus on:

Exploring the exact molar ratios of Ni, Co, and Zn for further optimization.

Investigating alternative substrates or 3D-structured current collectors like nickel foam, which is
known to enhance performance by providing a high surface area and facilitating electron transport [2].

Extending this zinc modification approach to other metal selenide or sulfide systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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